Cas no 2418715-82-7 ((9H-fluoren-9-yl)methyl N-({3-azido-5-(fluorosulfonyl)oxy-2,4-dimethylphenyl}methyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-({3-azido-5-(fluorosulfonyl)oxy-2,4-dimethylphenyl}methyl)carbamate
• CAS No: 2418715-82-7
• MF: C₂₄H₂₁FN₄O₅S
• MW: 496.510747671127
• CID: 5678754
• PubChem ID: 165775051
• Update Time: 2025-06-11

(9H-fluoren-9-yl)methyl N-({3-azido-5-(fluorosulfonyl)oxy-2,4-dimethylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-({3-azido-5-[(fluorosulfonyl)oxy]-2,4-dimethylphenyl}methyl)carbamate
• 2418715-82-7
• EN300-26630723
• (9H-fluoren-9-yl)methyl N-({3-azido-5-(fluorosulfonyl)oxy-2,4-dimethylphenyl}methyl)carbamate

• Inchi： 1S/C24H21FN4O5S/c1-14-16(11-22(34-35(25,31)32)15(2)23(14)28-29-26)12-27-24(30)33-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-11,21H,12-13H2,1-2H3,(H,27,30)
• InChI Key： MRUAMRLSRYIEHJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(C)=C(C(C)=C(C=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 496.12166912g/mol
• Monoisotopic Mass: 496.12166912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 104Ų

Additional information on (9H-fluoren-9-yl)methyl N-({3-azido-5-(fluorosulfonyl)oxy-2,4-dimethylphenyl}methyl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-({3-azido-5-(fluorosulfonyl)oxy-2,4-dimethylphenyl}methyl)carbamate (CAS No. 2418715-82-7)

The compound (9H-fluoren-9-yl)methyl N-({3-azido-5-(fluorosulfonyl)oxy-2,4-dimethylphenyl}methyl)carbamate, identified by its CAS No. 2418715-82-7, is a highly specialized chemical entity with significant applications in organic synthesis and pharmaceutical research. Its unique structural features, including the fluorenylmethyl (Fmoc) protecting group and the azido functionality, make it a valuable intermediate in peptide synthesis and click chemistry. The presence of the fluorosulfonyloxy group further enhances its reactivity, enabling selective modifications in complex molecular frameworks.

In recent years, the demand for Fmoc-protected compounds like this one has surged due to their pivotal role in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its utility in bioconjugation and drug discovery, aligning with trends in targeted therapeutics and precision medicine. The compound’s azide group also positions it as a key player in click chemistry applications, a technique widely adopted for labeling biomolecules and developing bioorthogonal probes.

The synthesis and handling of CAS No. 2418715-82-7 require meticulous attention to detail, given its sensitivity to light and moisture. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are typically employed to confirm its purity and structural integrity. Its compatibility with automated synthesis platforms has further amplified its adoption in high-throughput screening (HTS) workflows, a hot topic in AI-driven drug development.

From an industrial perspective, the compound’s scalability and stability under controlled conditions have garnered interest from contract research organizations (CROs) and pharmaceutical manufacturers. Its role in synthesizing peptide-based therapeutics, such as GPCR modulators and enzyme inhibitors, aligns with the growing focus on biologics and personalized medicine. Notably, its fluorosulfonyloxy moiety offers unique advantages in designing covalent inhibitors, a rapidly expanding area in oncology research.

Environmental and safety considerations are paramount when working with 2418715-82-7. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions and the use of inert atmospheres are recommended to preserve its reactivity. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for safe handling, emphasizing its compatibility with green chemistry principles—a trending topic in sustainable pharmaceutical production.

In summary, (9H-fluoren-9-yl)methyl N-({3-azido-5-(fluorosulfonyl)oxy-2,4-dimethylphenyl}methyl)carbamate (CAS No. 2418715-82-7) represents a versatile tool for modern chemists, bridging gaps between synthetic chemistry, biotechnology, and material science. Its integration into cutting-edge research underscores its relevance in addressing contemporary challenges like drug resistance and therapeutic targeting, making it a subject of ongoing scientific exploration.